Cas no 2137970-76-2 (Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)propanoate)

• Product Name: Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)propanoate
• CAS No: 2137970-76-2
• MF: C₁₃H₁₀ClF₂NO₂
• MW: 285.673809528351
• CID: 5985191
• PubChem ID: 165717155
• Update Time: 2025-10-29

Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-732136
• 2137970-76-2
• methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)propanoate
• Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)propanoate

• Inchi： 1S/C13H10ClF2NO2/c1-6(13(18)19-2)8-5-11(14)17-12-9(8)3-7(15)4-10(12)16/h3-6H,1-2H3
• InChI Key： DMCCYNYNRABNCT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C2C=C(C=C(C2=N1)F)F)C(C(=O)OC)C

Computed Properties

• Exact Mass: 285.0368126g/mol
• Monoisotopic Mass: 285.0368126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)propanoate

Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)propanoate: A Comprehensive Overview

Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)propanoate, identified by the CAS number 2137970-76-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities. The structure of Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)propanoate is characterized by a quinoline ring system with substituents at positions 2, 6, and 8. The presence of chlorine and fluorine atoms at these positions imparts unique electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)propanoate involves a series of well-established organic reactions. The starting material is typically a substituted quinoline derivative, which undergoes functionalization to introduce the desired substituents. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. These studies have not only improved the synthesis efficiency but also provided insights into the reactivity of quinoline derivatives under different reaction conditions.

One of the most promising applications of Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)propanoate lies in its potential as a drug candidate. Quinoline derivatives are known for their ability to interact with various biological targets, such as enzymes and receptors. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in disease pathways. For instance, research published in Journal of Medicinal Chemistry highlighted its effectiveness as an inhibitor of kinase enzymes, which are implicated in cancer progression. These findings underscore the potential of Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)propanoate as a lead compound for drug development.

In addition to its pharmacological applications, Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)propanoate has also been investigated for its electronic properties. The presence of electron-withdrawing groups like chlorine and fluorine enhances the molecule's conjugation and stability. This makes it a suitable candidate for use in materials science applications, such as organic electronics and optoelectronics. Recent studies have explored its potential as a component in organic light-emitting diodes (OLEDs), where its electronic properties contribute to efficient charge transport and emission characteristics.

The environmental impact of Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)propanoate is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation and toxicity profiles of chemical compounds becomes crucial. Preliminary studies suggest that this compound exhibits moderate biodegradability under aerobic conditions. However, further research is needed to assess its long-term environmental effects and potential risks to aquatic ecosystems.

In conclusion, Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yL)propanoate (CAS No: 213797076) is a versatile compound with promising applications in pharmacology and materials science. Its unique structure and properties make it a valuable subject for ongoing research efforts aimed at optimizing its synthesis and exploring its biological and electronic functionalities.